(Benzotriazol-1-yloxy)dipyrrolidinocarbenium hexafluorophosphate
Overview
Description
Synthesis Analysis
HBPyU is commonly used as a coupling reagent in peptide synthesis. It facilitates the formation of peptide bonds by activating carboxylic acids. The reaction proceeds efficiently with minimal racemization, making it a valuable tool in organic synthesis .
Molecular Structure Analysis
The molecular structure of HBPyU consists of a benzotriazole moiety linked to a dipyrrolidinocarbenium cation. The hexafluorophosphate anion balances the charge. The guanidinium N-oxide structure of HBPyU has been confirmed by recent studies .
Chemical Reactions Analysis
HBPyU is primarily employed in peptide coupling reactions. It reacts with carboxylic acids (e.g., amino acids) to form stable amide bonds. The resulting peptide bonds are crucial for constructing peptides and proteins .
Physical And Chemical Properties Analysis
Scientific Research Applications
Peptide Synthesis
HBPyU: is widely used as a coupling agent in peptide synthesis. It facilitates the formation of peptide bonds by activating carboxylic acids, which then react with amino groups to form amide bonds . The compound is known for its high efficiency and low racemization, making it a preferred choice for synthesizing complex peptides.
Amide Formation
Apart from peptides, HBPyU is instrumental in the synthesis of various amides. It is used to activate carboxylic acids, which are then coupled with amines to form amide linkages. This application is crucial in the development of pharmaceuticals and bioactive molecules .
Synthesis of Dye Molecules
HBPyU: serves as a catalyst in the synthesis of dye molecules. Its ability to facilitate the coupling of different molecular fragments allows for the creation of complex dye structures, which are used in a variety of industries, including textiles and imaging .
Drug Discovery
The compound’s role in the synthesis of biologically active molecules extends to drug discovery. It is used to create diverse libraries of compounds for screening against various biological targets, aiding in the identification of potential new drugs .
Organic Synthesis
In organic chemistry, HBPyU is employed in a range of reactions, including the synthesis of esters and other key organic compounds. Its high reactivity and selectivity make it a valuable tool for chemists designing new molecules .
Bioconjugation
HBPyU: is used in bioconjugation techniques, where it helps in linking peptides or other molecules to various substrates. This application is particularly important in the development of targeted therapies and diagnostics .
Mechanism of Action
Target of Action
HBPyU, also known as (Benzotriazol-1-yloxy)dipyrrolidinocarbenium hexafluorophosphate or (1H-Benzo[d][1,2,3]triazol-1-yl)(di(pyrrolidin-1-yl)methylene)oxonium hexafluorophosphate(V), is primarily used as a coupling reagent in solid phase peptide synthesis . Its primary targets are the carboxylic acids present in the peptide chains.
Mode of Action
HBPyU activates carboxylic acids by forming a stabilized HOBt (Hydroxybenzotriazole) leaving group . The activated intermediate species is then attacked by the amine during aminolysis, resulting in the formation of the HOBt ester . This process involves the carboxyl group of the acid attacking the imide carbonyl carbon of HBPyU .
Biochemical Pathways
The primary biochemical pathway affected by HBPyU is the peptide synthesis pathway. HBPyU facilitates the formation of peptide bonds, which are crucial for the creation of proteins. This process involves the activation of carboxylic acids and their subsequent reaction with amines to form amide bonds .
Safety and Hazards
properties
IUPAC Name |
1-[pyrrolidin-1-ium-1-ylidene(pyrrolidin-1-yl)methoxy]benzotriazole;hexafluorophosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N5O.F6P/c1-2-8-14-13(7-1)16-17-20(14)21-15(18-9-3-4-10-18)19-11-5-6-12-19;1-7(2,3,4,5)6/h1-2,7-8H,3-6,9-12H2;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKTRAGMCMJYRRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=[N+]2CCCC2)ON3C4=CC=CC=C4N=N3.F[P-](F)(F)(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20F6N5OP |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90546720 |
Source
|
| Record name | 1-{[(1H-Benzotriazol-1-yl)oxy](pyrrolidin-1-yl)methylidene}pyrrolidin-1-ium hexafluorophosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90546720 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
431.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Benzotriazol-1-yloxy)dipyrrolidinocarbenium hexafluorophosphate | |
CAS RN |
105379-24-6 |
Source
|
| Record name | 1-{[(1H-Benzotriazol-1-yl)oxy](pyrrolidin-1-yl)methylidene}pyrrolidin-1-ium hexafluorophosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90546720 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | O-(Benzotriazol-1-yl)-N,N,N',N'-bis(tetramethylene)uronium Hexafluorophosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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